N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea
Overview
Description
N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea, also known as BPTU, is a chemical compound that has been widely studied for its potential applications in scientific research. BPTU is a thiourea derivative that has been found to have various biochemical and physiological effects, making it a promising compound for use in laboratory experiments.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in cells. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This inhibition can lead to a decrease in skin pigmentation. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has also been found to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication. This inhibition can lead to cell death in cancer cells.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has various biochemical and physiological effects. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to decrease melanin production in skin cells, making it a potential treatment for hyperpigmentation disorders such as melasma. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has also been found to inhibit the growth of cancer cells and viruses, making it a potential therapeutic agent for cancer and viral infections. In addition, N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea in lab experiments is its wide range of potential applications. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to have anticancer, antiviral, and neuroprotective properties, making it a versatile compound for use in various research studies. However, one limitation of using N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea in lab experiments is its potential toxicity. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to be toxic to certain cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea. One direction is to further investigate its potential as a therapeutic agent for cancer and viral infections. Another direction is to study its neuroprotective effects and potential use in treating neurodegenerative diseases. Additionally, further research is needed to determine the optimal dosage and toxicity levels of N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea for use in lab experiments.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been found to have various scientific research applications. One of the most promising applications of N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea is in the field of cancer research. Studies have shown that N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has anticancer properties and can inhibit the growth of cancer cells. N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has also been found to have antiviral properties and can inhibit the replication of certain viruses. In addition, N-1,3-benzodioxol-5-yl-N'-(4-phenylbutyl)thiourea has been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(4-phenylbutyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c23-18(19-11-5-4-8-14-6-2-1-3-7-14)20-15-9-10-16-17(12-15)22-13-21-16/h1-3,6-7,9-10,12H,4-5,8,11,13H2,(H2,19,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LITIYOAMTMJVRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=S)NCCCCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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